Cas no 1046796-86-4 (Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate hydrachloride)

• Product Name: Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate hydrachloride
• CAS No: 1046796-86-4
• MF: C₁₇H₂₄ClNO₂S
• MW: 341.895962715149
• CID: 4569494
• Update Time: 2025-06-22

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate hydrachloride Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-PHENYL-1-THIA-4-AZASPIRO[4.5]DECANE-3-CARBOXYLATE HYDRACHLORIDE
• Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]Decane-3-carboxylate hydrochloride
• Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate hydrachloride

• Inchi： 1S/C17H23NO2S.ClH/c1-2-20-16(19)15-12-21-17(18-15)10-8-14(9-11-17)13-6-4-3-5-7-13;/h3-7,14-15,18H,2,8-12H2,1H3;1H
• InChI Key： LMFHKHGCFSFYJX-UHFFFAOYSA-N
• SMILES： C12(NC(CS1)C(=O)OCC)CCC(C1C=CC=CC=1)CC2.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate hydrachloride

Research Brief on Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate Hydrochloride (CAS: 1046796-86-4)

Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride (CAS: 1046796-86-4) is a spirocyclic compound that has recently gained attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to a class of molecules known for their ability to modulate biological targets, particularly in the central nervous system (CNS). Recent studies have explored its synthesis, structural characterization, and preliminary biological activities, making it a promising candidate for further drug development.

The synthesis of Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride involves a multi-step process, starting with the condensation of appropriate precursors to form the spirocyclic core. The final product is obtained as a hydrochloride salt, which enhances its solubility and stability for pharmacological testing. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These synthetic and analytical efforts are critical for ensuring the reproducibility and quality of the compound in subsequent studies.

Recent pharmacological evaluations have focused on the compound's interaction with neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. Preliminary in vitro assays suggest that Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride exhibits moderate affinity for specific serotonin and dopamine receptor subtypes. These findings are significant because they indicate potential applications in treating neurological and psychiatric disorders, such as depression and schizophrenia. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In addition to its CNS activity, researchers have investigated the compound's potential as an antimicrobial agent. Early-stage studies have demonstrated inhibitory effects against certain bacterial and fungal strains, although the mechanisms of action remain to be fully elucidated. These dual pharmacological properties highlight the versatility of Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride and underscore the need for comprehensive structure-activity relationship (SAR) studies to optimize its efficacy and selectivity.

Despite these promising findings, several challenges remain in the development of Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride as a therapeutic agent. Key issues include improving its bioavailability, reducing potential off-target effects, and scaling up its synthesis for clinical trials. Collaborative efforts between academic and industrial researchers will be essential to address these hurdles and advance the compound toward preclinical development.

In conclusion, Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride (CAS: 1046796-86-4) represents a novel chemical entity with significant potential in both CNS and antimicrobial applications. Continued research into its pharmacological properties and optimization of its chemical structure will be critical for realizing its therapeutic promise. This compound exemplifies the innovative approaches being pursued in the field of medicinal chemistry to address unmet medical needs.